BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Guide to the Proper Disposal of Ant-
ATP

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Ant-ATP
CAS No.: 85287-49-6
Cat. No.: B14122104
Get Quote
. J

This document provides comprehensive guidance on the safe and compliant disposal of 2'/3'-
O-Anthraniloyl-adenosine-5'-triphosphate (Ant-ATP), a fluorescent analog of Adenosine
Triphosphate (ATP). Adherence to these procedures is crucial for ensuring the safety of
laboratory personnel and minimizing environmental impact. This information is intended for
researchers, scientists, and drug development professionals.

Immediate Safety and Disposal Overview:

Proper disposal of Ant-ATP, as with any laboratory chemical, begins with a thorough
understanding of its potential hazards. While a specific Safety Data Sheet (SDS) for Ant-ATP
was not located, the SDS for Adenosine Triphosphate (ATP) provides a foundational
understanding of handling and disposal, as their core structures are similar.[1][2][3][4] It is
imperative to consult the specific SDS provided by the manufacturer of your Ant-ATP product
for detailed and definitive guidance.

All waste containing Ant-ATP, including the pure compound, contaminated solutions, and used
containers, must be treated as hazardous chemical waste.[5] Disposal into standard trash or
down the drain is strictly prohibited.[5]
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Key Safety and Hazard Information (Based on ATP)

The following table summarizes critical safety information derived from the Safety Data Sheets
for ATP. This should be considered as general guidance until the specific SDS for Ant-ATP is

reviewed.
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Hazard Information

Description

Precautionary Statements

GHS Classification

May be classified as Acute
toxicity, Oral (Category 4),
Acute toxicity, Inhalation
(Category 4), Acute toxicity,
Dermal (Category 4), and
Specific target organ toxicity -
single exposure (Category 1).
[1] Some suppliers may not

classify it as hazardous.[2]

P260: Do not breathe
dust/fume/gas/mist/vapors/spr
ay. P264: Wash skin
thoroughly after handling.
P270: Do not eat, drink or
smoke when using this
product. P280: Wear protective
gloves/protective clothing.
P501: Dispose of
contents/container to an

approved waste disposal plant.

[1]

First Aid Measures

If Swallowed: Call a POISON
CENTER or doctor if you feel
unwell. Rinse mouth.[1] If on
Skin: Wash with plenty of soap
and water.[1] If Inhaled:
Remove person to fresh air
and keep comfortable for
breathing.[1] If in Eyes: Rinse
cautiously with water for

several minutes.

Seek immediate medical

attention if symptoms persist.

Fire-Fighting Measures

Use water spray, alcohol-
resistant foam, dry chemical,
or carbon dioxide.[1] Wear
self-contained breathing
apparatus for firefighting if

necessary.[1]

Thermal decomposition can
lead to the release of irritating
gases and vapors, including
nitrogen oxides, carbon
monoxide, carbon dioxide, and

oxides of phosphorus.[3]

Handling and Storage

Avoid contact with skin and
eyes.[1] Avoid formation of
dust and aerosols.[1] Keep
container tightly closed in a dry

and well-ventilated place.[1][2]

Handle in accordance with
good industrial hygiene and

safety practices.[4]

© 2026 BenchChem. All rights reserved. 3/8

Tech Support


https://beta.lakeland.edu/AboutUs/MSDS/PDFs/1526/Adenosine%205'-triphosphate%20(ATP)%20Magnesium%20Salt%20[A9187]%20(Sigma%20Aldrich)%201-5-15.pdf
https://www.neb.com/en/-/media/catalog/msds/s/d/s/p/0/sdsp0756gh.pdf?rev=73c2e0e9f05a4e068b8fa2ff3d551a8d&hash=09940AE6E5574CEB01179AE7D5726D9D
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/1526/Adenosine%205'-triphosphate%20(ATP)%20Magnesium%20Salt%20[A9187]%20(Sigma%20Aldrich)%201-5-15.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/1526/Adenosine%205'-triphosphate%20(ATP)%20Magnesium%20Salt%20[A9187]%20(Sigma%20Aldrich)%201-5-15.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/1526/Adenosine%205'-triphosphate%20(ATP)%20Magnesium%20Salt%20[A9187]%20(Sigma%20Aldrich)%201-5-15.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/1526/Adenosine%205'-triphosphate%20(ATP)%20Magnesium%20Salt%20[A9187]%20(Sigma%20Aldrich)%201-5-15.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/1526/Adenosine%205'-triphosphate%20(ATP)%20Magnesium%20Salt%20[A9187]%20(Sigma%20Aldrich)%201-5-15.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/1526/Adenosine%205'-triphosphate%20(ATP)%20Magnesium%20Salt%20[A9187]%20(Sigma%20Aldrich)%201-5-15.pdf
https://www.fishersci.com/store/msds?partNumber=AC102800100&productDescription=ADENOSINE+5%27-TRIPHOSPHAT+10GR&vendorId=VN00032119&countryCode=US&language=en
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/1526/Adenosine%205'-triphosphate%20(ATP)%20Magnesium%20Salt%20[A9187]%20(Sigma%20Aldrich)%201-5-15.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/1526/Adenosine%205'-triphosphate%20(ATP)%20Magnesium%20Salt%20[A9187]%20(Sigma%20Aldrich)%201-5-15.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/1526/Adenosine%205'-triphosphate%20(ATP)%20Magnesium%20Salt%20[A9187]%20(Sigma%20Aldrich)%201-5-15.pdf
https://www.neb.com/en/-/media/catalog/msds/s/d/s/p/0/sdsp0756gh.pdf?rev=73c2e0e9f05a4e068b8fa2ff3d551a8d&hash=09940AE6E5574CEB01179AE7D5726D9D
https://www.neb.com/en-au/-/media/72e36a9a809c46f5844614bf585d9480.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14122104?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Detailed Disposal Protocol for Ant-ATP

The following step-by-step procedure outlines the proper disposal of Ant-ATP waste in a
laboratory setting. This protocol is based on general best practices for chemical waste
management.

Step 1: Personal Protective Equipment (PPE) Before handling Ant-ATP waste, ensure you are
wearing appropriate PPE. This includes:

o Safety glasses or goggles
o Chemical-resistant gloves (e.g., nitrile)
e Alab coat

Step 2: Waste Segregation and Collection Proper segregation of chemical waste is critical to
prevent dangerous reactions.

o Solid Waste: Collect unused Ant-ATP powder, contaminated weigh boats, and contaminated
consumables (e.g., pipette tips, microfuge tubes) in a designated, compatible, and clearly
labeled hazardous waste container.

» Liquid Waste: Collect aqueous solutions containing Ant-ATP in a separate, leak-proof, and
clearly labeled hazardous waste container. Do not mix with incompatible waste streams such
as strong acids, bases, or oxidizing agents.[5]

o Sharps Waste: Any needles or other sharps contaminated with Ant-ATP should be disposed
of in a designated sharps container that is also labeled as hazardous chemical waste.

Step 3: Container Selection and Labeling The choice and labeling of waste containers are
governed by institutional and regulatory standards.

o Use containers that are compatible with the chemical waste. For Ant-ATP, glass or high-
density polyethylene (HDPE) containers are generally suitable.

e The container must be in good condition and have a secure, leak-proof lid.

o Affix a "HAZARDOUS WASTE" label to the container.[5] The label must include:
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[e]

The full chemical name: 2'/3'-O-Anthraniloyl-adenosine-5'-triphosphate

o

The concentration and physical state (solid or liquid)

The date accumulation started

[¢]

[¢]

The specific hazards (e.g., "Toxic")

Step 4: Waste Storage Store the hazardous waste container in a designated satellite
accumulation area within the laboratory.

e The storage area should be secure and away from general laboratory traffic.
e Ensure secondary containment is in place to capture any potential leaks or spills.
o Keep the container closed at all times, except when adding waste.

Step 5: Final Disposal Arrange for the collection of the hazardous waste by your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.

o Follow all institutional procedures for waste pickup requests.

e Do not exceed the storage time limits for hazardous waste as defined by your local and
national regulations.

Ant-ATP Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Ant-ATP waste.
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Start: Ant-ATP Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
(Solid, Liquid, Sharps)

Step 3: Label Hazardous Waste Container

Step 4: Store in Satellite Accumulation Area

Step 5: Arrange for EHS Pickup

End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Ant-ATP waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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